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Compound of Interest

Compound Name: N-methylacetamide

Cat. No.: B166372 Get Quote

An In-depth Whitepaper on the Core Physical and Chemical Properties, Experimental

Protocols, and Biological Fate of N-Methylacetamide.

N-methylacetamide (NMA), a simple amide, serves as a crucial model compound in various

scientific disciplines, including medicinal chemistry, biochemistry, and materials science. Its

significance stems from its structural resemblance to the peptide bond, making it an invaluable

tool for studying protein folding, hydrogen bonding interactions, and as a solvent with a high

dielectric constant. This technical guide provides a thorough examination of the essential

physical and chemical properties of NMA, detailed experimental protocols for their

determination, and an overview of its metabolic pathway.

Core Physical and Chemical Properties
The fundamental properties of N-methylacetamide are summarized below, offering a

comprehensive dataset for researchers. These values have been compiled from various

reputable sources and provide a baseline for experimental design and computational modeling.

General and Physical Properties
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Property Value Source(s)

Molecular Formula C₃H₇NO [1]

Molecular Weight 73.09 g/mol [1]

Appearance
Colorless to light yellow liquid

or solid (needle-like crystals)
[1][2]

Melting Point 26-30.6 °C [1][3]

Boiling Point 204-208 °C [1][3]

Density 0.957 g/mL at 25 °C [1][4]

Refractive Index (n20/D) 1.433 [1][5]

Vapor Pressure
1.1 hPa at 50 °C; 0.59 hPa at

23 °C
[3][6]

Dielectric Constant 191.3 at 32 °C [3]

Solubility and Partitioning Characteristics
Property Value Source(s)

Solubility

Miscible with water,

chloroform, ethanol, ether,

acetone, and benzene.

[3][7]

LogP (Octanol-Water Partition

Coefficient)
-1.05 [6]

pKa (Strongest Acidic) 8.44 [8]

pKa (Strongest Basic) 6.12 [8]

Spectroscopic Data
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Spectroscopic Method Key Data Points Source(s)

¹H NMR (90 MHz, CDCl₃) Shifts [ppm]: 2.81, 2.76, 1.98 [9]

¹³C NMR (25.16 MHz, CDCl₃)
Shifts [ppm]: 171.77, 26.23,

22.74
[9]

Mass Spectrometry (EI)
Molecular Ion Peak (M⁺): m/z

73
[10]

Experimental Protocols
Detailed and standardized methodologies are paramount for obtaining reproducible and

accurate data. Below are protocols for determining key physical properties of N-
methylacetamide.

Determination of Melting Point
The melting point of a solid is a critical indicator of its purity. The following protocol outlines the

capillary method for determining the melting point range.

Materials:

N-methylacetamide sample

Capillary tubes (one end sealed)

Melting point apparatus (e.g., Mel-Temp)

Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation: Ensure the N-methylacetamide sample is completely dry. If necessary,

gently grind the crystalline solid into a fine powder using a mortar and pestle.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample

until a small amount of solid enters the tube. Invert the tube and tap the sealed end gently on
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a hard surface to pack the sample into the bottom. The packed sample height should be 2-3

mm.

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.

Rapid Determination (Optional but Recommended): Heat the sample at a rapid rate (5-10 °C

per minute) to get an approximate melting range. This provides a target for a more accurate

measurement.

Accurate Determination: Allow the apparatus to cool to at least 20 °C below the approximate

melting point. Insert a new capillary tube with the sample. Heat at a slow, controlled rate (1-2

°C per minute) as the temperature approaches the expected melting point.

Data Recording: Record the temperature at which the first droplet of liquid appears (the

beginning of the melting range) and the temperature at which the last crystal melts (the end

of the melting range).

Determination of Boiling Point
The boiling point is a fundamental physical property of a liquid. The distillation method provides

an accurate determination.

Materials:

N-methylacetamide sample

Distillation apparatus (distilling flask, condenser, receiving flask)

Thermometer

Heating mantle or oil bath

Boiling chips

Procedure:
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Apparatus Assembly: Assemble the simple distillation apparatus. Place a few boiling chips in

the distilling flask to ensure smooth boiling.

Sample Addition: Add the N-methylacetamide sample to the distilling flask, filling it to

approximately one-half to two-thirds of its volume.

Thermometer Placement: Position the thermometer so that the top of the mercury bulb is

level with the bottom of the side arm of the distilling flask. This ensures the recorded

temperature is that of the vapor distilling into the condenser.

Heating: Begin heating the flask gently. As the liquid boils, the vapor will rise and enter the

condenser.

Data Recording: The temperature will rise and then stabilize. Record the constant

temperature at which the liquid is actively distilling. This stable temperature is the boiling

point.

Determination of Density
The density of a substance is its mass per unit volume. For a solid like N-methylacetamide at

room temperature, the volume displacement method is suitable.

Materials:

N-methylacetamide sample

Graduated cylinder

An inert liquid in which NMA is insoluble (if necessary, though NMA is soluble in many

common liquids, so direct measurement as a liquid above its melting point is more common)

Analytical balance

Procedure for Liquid NMA (above melting point):

Mass Measurement: Weigh a clean, dry graduated cylinder on an analytical balance and

record the mass.
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Volume Measurement: Carefully add a known volume of molten N-methylacetamide to the

graduated cylinder and record the volume.

Final Mass Measurement: Weigh the graduated cylinder with the N-methylacetamide and

record the total mass.

Calculation: Subtract the mass of the empty graduated cylinder from the total mass to find

the mass of the N-methylacetamide. Divide the mass by the volume to calculate the density.

Metabolic Pathway of N-Methylacetamide
Understanding the metabolic fate of a compound is crucial in drug development and toxicology.

N-methylacetamide is a known metabolite of N,N-dimethylacetamide (DMAC). The primary

metabolic transformation of NMA involves hydroxylation.

Metabolic Pathway of N-Methylacetamide

N,N-Dimethylacetamide (DMAC)

N-Methylacetamide (NMA)

Enzymatic
Hydroxylation

N-(Hydroxymethyl)acetamide

Metabolism
(e.g., in mice)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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